Cas no 22503-17-9 (5-tert-butylbenzene-1,3-diamine)

5-tert-butylbenzene-1,3-diamine Properties

Names and Identifiers

• 1,3-Benzenediamine,5-(1,1-dimethylethyl)-
• 3,5-Diamino-t-butyl-benzol
• 3,5-Diamino-tert-butylbenzene
• 3-amino-5-tert-butylphenylamine
• AGN-PC-003Q6X
• CTK4E9601
• SureCN2593638
• 5-tert-butylbenzene-1,3-diamine
• 5-tert-butylbenzene-1, 3-diamine
• EN300-244917
• DTXSID20568137
• SCHEMBL2593638
• 5-(tert-Butyl)benzene-1,3-diamine
• 22503-17-9
• F95008
• XPHAFSOLRVPZIY-UHFFFAOYSA-N
• AKOS006272425
• +Expand

• MDL： MFCD00125097
• InChIKey： XPHAFSOLRVPZIY-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H16N2/c1-10(2,3)7-4-8(11)6-9(12)5-7/h4-6H,11-12H2,1-3H3
• SMILES： NC1=CC(N)=CC(C(C)(C)C)=C1

Computed Properties

• Exact Mass: 164.131348519g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 164.131348519g/mol
• Heavy Atom Count: 12
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 52Ų